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Compound of Interest

Compound Name:
S-(-)-N-trans-Feruloyl

normetanephrine

Cat. No.: B12372132 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This document provides essential safety

and logistical information for the proper disposal of S-(-)-N-trans-Feruloyl normetanephrine,

a natural product with weak anti-acetylcholinesterase activity. Adherence to these procedures is

critical for maintaining a safe laboratory environment and complying with regulatory standards.

Hazard and Safety Information
S-(-)-N-trans-Feruloyl normetanephrine is classified as harmful if swallowed or in contact

with skin, and it is also harmful to aquatic life[1]. All personnel handling this compound should

be thoroughly familiar with its Safety Data Sheet (SDS) and wear appropriate personal

protective equipment (PPE), including protective gloves, clothing, and eye protection[1].
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Hazard Classification
Precautionary
Statements[1]

Personal Protective
Equipment (PPE)[1]

Acute Toxicity, Oral (Category

4)[1]

P264: Wash skin thoroughly

after handling.
Protective gloves

Acute Toxicity, Dermal

(Category 4)[1]

P270: Do not eat, drink or

smoke when using this

product.

Protective clothing

Hazardous to the Aquatic

Environment, Acute (Category

3)[1]

P273: Avoid release to the

environment.
Eye protection

P280: Wear protective gloves/

protective clothing.

Step-by-Step Disposal Protocol
The primary disposal method for S-(-)-N-trans-Feruloyl normetanephrine is to consign it to

an approved waste disposal plant[1]. The following steps outline the procedure for its disposal:

Segregation of Waste:

Isolate all waste materials containing S-(-)-N-trans-Feruloyl normetanephrine. This

includes unused product, contaminated consumables (e.g., pipette tips, vials), and spill

cleanup materials.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Waste Container Labeling:

Use a dedicated, leak-proof, and clearly labeled waste container.

The label should prominently display the full chemical name: "S-(-)-N-trans-Feruloyl
normetanephrine" and the associated hazard symbols (e.g., harmful).

Storage of Waste:
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Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be well-ventilated and have secondary containment to prevent

the spread of any potential leaks.

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup and disposal.

Provide the complete SDS to the disposal contractor to ensure they have all the necessary

information for safe handling and transport.

Spill Management:

In the event of a spill, avoid generating dust.

For dry spills, carefully take up the material and place it in the designated waste container.

Clean the affected area thoroughly.

For significant spills, evacuate the area and follow your institution's emergency

procedures.

Experimental Workflow: Acetylcholinesterase
Activity Assay
While a specific, detailed experimental protocol for S-(-)-N-trans-Feruloyl normetanephrine is

not readily available in the searched literature, a plausible application, given its known weak

anti-acetylcholinesterase activity, is in an acetylcholinesterase (AChE) activity assay. The

following is a representative workflow for such an experiment.
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Preparation

Assay Execution

Detection & Analysis

Prepare Reagents:
- AChE Enzyme Solution

- DTNB (Ellman's Reagent)
- Acetylthiocholine (Substrate)

- Buffer Solution

Add to Microplate Wells:
1. Buffer

2. Test Inhibitor
3. AChE Enzyme

Prepare S-(-)-N-trans-Feruloyl normetanephrine
(Test Inhibitor) Dilutions

Pre-incubate

Add Acetylthiocholine
(Substrate)

Incubate at Controlled
Temperature

Measure Absorbance at 412 nm
(Kinetic or Endpoint)

Data Analysis:
- Calculate % Inhibition
- Determine IC50 Value

Click to download full resolution via product page

Caption: Workflow for an acetylcholinesterase (AChE) inhibition assay.
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Signaling Pathway: Cholinergic Neurotransmission
S-(-)-N-trans-Feruloyl normetanephrine has been identified as having weak anti-

acetylcholinesterase activity. Acetylcholinesterase is a key enzyme in cholinergic

neurotransmission, responsible for the breakdown of the neurotransmitter acetylcholine. An

inhibitor of this enzyme would increase the levels of acetylcholine in the synaptic cleft, thereby

enhancing cholinergic signaling.
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Caption: Inhibition of acetylcholinesterase in the cholinergic synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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